1000287-05-7

(3r,3as,6ar)-Hexahydrofuro[2,3-B]furan-3-Yl {(2s,3r)-4-[({2-[(1-Cyclopentylpiperidin-4-Yl)amino]-1,3-Benzothiazol-6-Yl}sulfonyl)(2-Methylpropyl)amino]-3-Hydroxy-1-Phenylbutan-2-Yl}carbamate

Usually In Stock

• CAS RN:
• 1000287-05-7

• Formula:
• C38H53N5O7S2

• InChI:
• InChI=1S/C38H53N5O7S2/c1-25(2)22-43(23-33(44)32(20-26-8-4-3-5-9-26)41-38(45)50-34-24-49-36-30(34)16-19-48-36)52(46,47)29-12-13-31-35(21-29)51-37(40-31)39-27-14-17-42(18-15-27)28-10-6-7-11-28/h3-5,8-9,12-13,21,25,27-28,30,32-34,36,44H,6-7,10-11,14-20,22-24H2,1-2H3,(H,39,40)(H,41,45)/t30-,32-,33+,34-,36+/m0/s1

• InChIKey:
• JQUNFHFWXCXPRK-AMMMHQJVSA-N

• TMC-310911 (also known as ASC-09) is a novel investigational protease inhibitor (PI). TMC-310911 belongs together with darunavir, brecanavir, GS-8374 and GRL-98065 to the inhibitors of the HIV protease from the group of the bistrahydrofurans. TMC-310911 is being investigated for use in HIV-1 infections. In vitro it inhibits the replication of various isolates of HIV-1 (EC50 = 2.2 to 14 nm). TMC-310911 has shown marked activity against a variety of HIV-1 strains, including multi-PI-resistant strains, and may be less likely to generate resistance, making it a potentially desirable therapy for both treatment-naive and PI-experienced patients. TMC-310911 is characterized as having a broader in vitro resistance profile than that of currently approved PIs, including darunavir. In a recent study to identify therapeutic options for COVID-19, TMC-310911 showed highly favorably free b...